(2-Cyclopropoxy-3-iodophenyl)methanamine
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Description
(2-Cyclopropoxy-3-iodophenyl)methanamine is a halogenated aromatic amine featuring a cyclopropoxy group at the 2-position and an iodine atom at the 3-position of the phenyl ring, with a methanamine group attached to the benzylic carbon. The iodine atom enhances electrophilic reactivity, enabling cross-coupling reactions, while the cyclopropoxy group may influence metabolic stability and lipophilicity .
Properties
Molecular Formula |
C10H12INO |
|---|---|
Molecular Weight |
289.11 g/mol |
IUPAC Name |
(2-cyclopropyloxy-3-iodophenyl)methanamine |
InChI |
InChI=1S/C10H12INO/c11-9-3-1-2-7(6-12)10(9)13-8-4-5-8/h1-3,8H,4-6,12H2 |
InChI Key |
FBGAVXBWUADFSX-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=C(C=CC=C2I)CN |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
One common method involves the use of Suzuki–Miyaura coupling, a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction . This reaction is known for its mild and functional group-tolerant conditions, making it suitable for the synthesis of complex organic molecules.
Industrial Production Methods
Industrial production of (2-Cyclopropoxy-3-iodophenyl)methanamine may involve large-scale application of the Suzuki–Miyaura coupling reaction, utilizing organoboron reagents and palladium catalysts. The reaction conditions are optimized to ensure high yield and purity of the final product. The compound is then purified using techniques such as chromatography and recrystallization.
Chemical Reactions Analysis
Types of Reactions
(2-Cyclopropoxy-3-iodophenyl)methanamine undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can convert the iodine group to other functional groups.
Substitution: The iodine atom can be substituted with other groups through nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.
Substitution: Nucleophiles like sodium azide (NaN3) and potassium cyanide (KCN) are employed for substitution reactions.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield cyclopropoxy-iodophenyl oxides, while reduction can produce cyclopropoxy-phenylmethanamine derivatives.
Scientific Research Applications
(2-Cyclopropoxy-3-iodophenyl)methanamine has a wide range of applications in scientific research:
Chemistry: It is used as a building block for the synthesis of more complex organic molecules.
Biology: The compound is studied for its potential biological activity and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.
Industry: It is used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of (2-Cyclopropoxy-3-iodophenyl)methanamine involves its interaction with specific molecular targets and pathways. The compound may act as a ligand, binding to receptors or enzymes and modulating their activity. The exact molecular targets and pathways depend on the specific application and context of use.
Comparison with Similar Compounds
Substituent Effects: Halogens and Alkoxy Groups
The substituents on the phenyl ring critically modulate chemical reactivity and biological activity. Key comparisons include:
- (2-Chloro-3-iodophenyl)methanamine (): Substituents: Chlorine (2-position), iodine (3-position). Applications: Used in drug discovery for designing receptor-targeting molecules. Reactivity: Iodine enables Suzuki-Miyaura couplings, while chlorine may direct electrophilic substitution .
Receptor Binding and Selectivity
Methanamine derivatives with extended linkers, such as (9-ethyl-9H-carbazol-3-yl)methanamine (), exhibit dopamine D3 receptor (D3R) selectivity (Ki = 144.7 nmol/L) over D2R. The four-carbon linker in these analogs optimizes spatial orientation for D3R binding.
Structural Analogs in Drug Development
- The benzimidazole moiety enhances hydrogen-bonding capacity compared to cyclopropoxy .
Data Table: Key Properties of Selected Methanamine Derivatives
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
